5-Fluoro-2-phenyl-1,2-benzothiazol-3-one
Overview
Description
5-fluoro-2-phenyl-1,2-benzothiazol-3-one is a member of benzothiazoles.
Scientific Research Applications
Antitumor Properties : This compound has shown significant potential as an antitumor agent. Hutchinson et al. (2001) reported the synthesis of fluorinated 2-(4-aminophenyl)benzothiazoles, including 5-Fluoro-2-phenyl-1,2-benzothiazol-3-one, demonstrating potent cytotoxic properties in vitro against certain human breast cancer cell lines, while being inactive against others like prostate and colon cells (Hutchinson et al., 2001).
Radiolabelling for Cancer Research : Brown et al. (2001) focused on radiolabelling this benzothiazole compound with fluorine-18 for potential use in antitumor research. This approach aids in tracking the distribution and accumulation of the compound in biological systems, which is crucial for understanding its mechanism of action in cancer therapy (Brown et al., 2001).
Use in pH Sensing and Bioimaging : Kai Li et al. (2018) developed a benzothiazole-based aggregation-induced emission luminogen (AIEgen) for the detection of physiological pH, highlighting the utility of benzothiazole derivatives in biochemical sensing and imaging applications (Kai Li et al., 2018).
Anti-Mycobacterial Activity : Research by Sathe et al. (2010) explored the antimycobacterial properties of benzothiazole derivatives, indicating potential applications in the treatment of bacterial infections like tuberculosis (Sathe et al., 2010).
Drug Delivery Systems : Breen et al. (2019) discussed the development of apoferritin formulations for antitumor benzothiazoles, addressing the challenges posed by poor water solubility of such compounds and enhancing their therapeutic potential (Breen et al., 2019).
Mechanism of Action in Cancer Therapy : Wang and Guengerich (2012) investigated the bioactivation of fluorinated 2-aryl-benzothiazole antitumor molecules, including 5-Fluoro-2-phenyl-1,2-benzothiazol-3-one, by human cytochrome P450 enzymes. They found that these compounds are metabolized to reactive intermediates, potentially explaining their antitumor activities and cell toxicity (Wang & Guengerich, 2012).
properties
Product Name |
5-Fluoro-2-phenyl-1,2-benzothiazol-3-one |
|---|---|
Molecular Formula |
C13H8FNOS |
Molecular Weight |
245.27 g/mol |
IUPAC Name |
5-fluoro-2-phenyl-1,2-benzothiazol-3-one |
InChI |
InChI=1S/C13H8FNOS/c14-9-6-7-12-11(8-9)13(16)15(17-12)10-4-2-1-3-5-10/h1-8H |
InChI Key |
ZTQXZKHEMCRFEP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(S2)C=CC(=C3)F |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3=C(S2)C=CC(=C3)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,9R,10R)-17-(cyclopropylmethyl)-13-oxa-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol;(2S,3S)-2,3-dihydroxybutanedioic acid](/img/structure/B1260769.png)
![(Z)-2-cyano-3-(3,4-dihydroxyphenyl)-N-[(1R)-1-phenylethyl]prop-2-enamide](/img/structure/B1260778.png)
![1-[4,4-bis(4-fluorophenyl)butyl]-4-(4-fluorophenoxy)-3,6-dihydro-2H-pyridine;2,3-dihydroxybutanedioic acid](/img/structure/B1260779.png)
![sodium;(5R,6Z)-6-[(1-methyltriazol-4-yl)methylidene]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate](/img/structure/B1260786.png)
![(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-3-[(3S)-5-[(1R)-1-hydroxy-3-(methylamino)propyl]pyrrolidin-3-yl]sulfanyl-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;hydrate;hydrochloride](/img/structure/B1260789.png)